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Compound of Interest

Compound Name: Cefalonium

Cat. No.: B1668812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cefalonium, a first-generation

cephalosporin antibiotic. It covers its chemical properties, synthesis, mechanism of action,

antimicrobial activity, and detailed experimental protocols for its analysis and evaluation.

Core Chemical and Physical Data
Cefalonium is a semi-synthetic, broad-spectrum cephalosporin antibiotic.[1] Its fundamental

properties are summarized in the table below.
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Property Value Reference

CAS Number 5575-21-3 [2]

Molecular Formula C20H18N4O5S2

Molecular Weight 458.51 g/mol

IUPAC Name

(6R,7R)-3-[(4-

carbamoylpyridin-1-ium-1-

yl)methyl]-8-oxo-7-[(2-

thiophen-2-ylacetyl)amino]-5-

thia-1-azabicyclo[4.2.0]oct-2-

ene-2-carboxylate

Appearance
White or almost white

crystalline powder

Solubility

Very slightly soluble in water

and methanol; soluble in

dimethyl sulfoxide; insoluble in

dichloromethane, ethanol, and

ether. Dissolves in dilute acids

and alkaline solutions.

Synthesis of Cefalonium
The synthesis of Cefalonium can be achieved through a multi-step process, a representative

pathway of which is outlined below. This synthesis involves the protection of functional groups,

activation, and subsequent coupling reactions to build the final molecule.
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Step 1: Silylation

Step 2: Acylation

Step 3: Nucleophilic Substitution

7-aminocephalosporanic acid (7-ACA)

Silylated 7-ACA

  Hexamethyldisilazane (HMDS),
  Trimethylchlorosilane (TMCS)

Acylated Intermediate

2-Thienylacetyl chloride

Cefalonium

Isoniazid (Isonicotinylhydrazide)
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Bacterial Cell Wall Synthesis Pathway

Inhibition by Cefalonium Outcome
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Start

Prepare Cefalonium Stock Solution

Perform Serial Dilutions in Microtiter Plate

Inoculate Microtiter Plate

Prepare Bacterial Inoculum (0.5 McFarland)

Incubate at 37°C for 16-20h

Read MIC (Lowest Concentration with No Growth)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. ema.europa.eu [ema.europa.eu]

2. Reference Standards catalogue - British Pharmacopoeia [pharmacopoeia.com]

To cite this document: BenchChem. [Cefalonium: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668812#cefalonium-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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